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Compound of Interest

Compound Name: C.l. Solvent red 179

Cat. No.: B401729

An In-depth Technical Guide to the Synthesis and Purification of C.l. Solvent Red 179 for
Research Applications

Introduction

C.l. Solvent Red 179 is a yellowish-red, oil-soluble dye belonging to the amino ketone class of
compounds.[1][2] It is a significant colorant utilized across various industries, including plastics,
resins, fibers, and inks, due to its high heat resistance, light fastness, and strong tinting power.
[3][4][5] For research and development purposes, particularly in materials science and drug
development, a consistent and high-purity supply of this compound is essential. This guide
provides a detailed methodology for the synthesis and purification of C.l. Solvent Red 179,
tailored for a laboratory setting.

Chemical Identity:

Chemical Name: 14H-Benz[3][6]isoquino[2,1-a]perimidin-14-one[7]

C.l. Name: Solvent Red 179[1]

CAS Number: 6829-22-7, 89106-94-5[1][7]

Molecular Formula: C22H12N20[1][7]

Molecular Weight: 320.34 g/mol [1][7]
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Synthesis of C.l. Solvent Red 179

The primary manufacturing method for C.l. Solvent Red 179 involves the condensation

reaction of 1,8-Diaminonaphthalene with 1,8-Naphthalic anhydride.[1][7] A process that utilizes

glacial acetic acid as a solvent has been shown to be effective, resulting in high yields and

purity.[8]

Experimental Protocol: Synthesis

This protocol is adapted from a patented production process, optimized for laboratory scale.[8]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add the reactants and solvent according to the ratios specified in Table 1.

» Reactant Addition: Begin stirring the solvent and then add 1,8-Naphthalic anhydride, followed

by 1,8-Diaminonaphthalene.

o Heating and Reflux: Heat the mixture to a temperature of 90-100°C. The reaction should

proceed under reflux for approximately 12 hours.

o Cooling: After the reflux period, cool the reaction mixture to 40°C.

e Product Isolation: The crude product, which precipitates out of the glacial acetic acid, is then

ready for purification.

Data Presentation: Synthesis Parameters

Parameter Value/Description
1,8-Diaminonaphthalene, 1,8-Naphthalic
Reactants )
anhydride
Solvent Glacial Acetic Acid

Reaction Temperature

90-100°C

Reaction Time

12 hours (under reflux)

Expected Yield

> 95%
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Visualization: Synthesis Workflow
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Caption: Synthesis workflow for C.l. Solvent Red 179.

Purification of C.l. Solvent Red 179

The use of glacial acetic acid as the reaction solvent simplifies purification, as by-products
remain dissolved while the desired product precipitates.[8] The purification process involves
filtration, washing, and drying to isolate the high-purity compound.

Experimental Protocol: Purification

« Filtration: Filter the cooled reaction mixture to separate the solid C.I. Solvent Red 179 from
the filtrate containing the solvent and dissolved impurities. The filtrate, primarily glacial acetic
acid, can be recovered via distillation for reuse.[8]

e Washing: Wash the collected filter cake with hot water (80-90°C) until the washings are
neutral. This step removes any remaining acetic acid and water-soluble impurities.[8]

e Drying: Dry the washed product in a vacuum oven to remove residual water. The final
product is a deep yellowish-red powder.[2]

Data Presentation: Purification Parameters
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Step Parameter Value/Description
) o Standard laboratory filtration
Isolation Filtration
apparatus
Washing Solvent Hot Water
Temperature 80-90°C
Endpoint Neutral pH of washings
Drying Method Vacuum Oven

Visualization: Purification Workflow
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Caption: Purification workflow for C.I. Solvent Red 179.

Physicochemical and Quality Data

For research applications, ensuring the purity and identity of the synthesized compound is
critical. High-purity C.l. Solvent Red 179 ( >99.5%) is commercially available and serves as a
benchmark.[9]
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Property Value

Appearance Deep yellowish-red powder[2]
Melting Point 253 °C[7]

Boiling Point (Predicted) 611.6 £ 38.0 °C[7]

Density (Predicted) 1.40 £ 0.1 g/cm3[7]

Water Solubility 11 pg/L at 20°CJ[7]

Light Fastness Grade 8 (Excellent)[5][10]

Safety and Handling

Proper safety precautions should be observed when handling the chemicals involved in this
synthesis.

» Handling: Work in a well-ventilated area. Wear suitable protective clothing, including gloves
and eye protection, to avoid contact with skin and eyes. Avoid the formation of dust.[11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from incompatible materials.[11]

o Spills: In case of a spill, collect the material for disposal and clean the area. Avoid generating
dust.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b401729#synthesis-and-purification-of-c-i-solvent-red-
179-for-research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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